N-tert-butyl-2-(2-methoxy-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}phenoxy)acetamide

• Molecular Formula: C19H30N2O4
• Molecular Weight: 350.5 g/mol
• IUPAC Name: N-tert-butyl-2-[2-methoxy-4-[(oxolan-2-ylmethylamino)methyl]phenoxy]acetamide
• InChI: InChI=1S/C19H30N2O4/c1-19(2,3)21-18(22)13-25-16-8-7-14(10-17(16)23-4)11-20-12-15-6-5-9-24-15/h7-8,10,15,20H,5-6,9,11-13H2,1-4H3,(H,21,22)
• InChI Key: NECSVBQEVNMYNH-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)COC1=C(C=C(C=C1)CNCC2CCCO2)OC

Description

N-tert-butyl-2-(2-methoxy-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}phenoxy)acetamide, also known as THFA-NB-DABA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and biochemistry.

Mechanism of Action

The mechanism of action of N-tert-butyl-2-(2-methoxy-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}phenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer cell proliferation and survival. The compound has been shown to induce apoptosis, inhibit angiogenesis, and block the cell cycle in cancer cells.
Biochemical and Physiological Effects
N-tert-butyl-2-(2-methoxy-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}phenoxy)acetamide has been found to have several biochemical and physiological effects, including the modulation of gene expression, the inhibition of protein synthesis, and the disruption of cellular signaling pathways. The compound has also been shown to induce oxidative stress and DNA damage in cancer cells, leading to their eventual death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-tert-butyl-2-(2-methoxy-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}phenoxy)acetamide in lab experiments is its high potency and selectivity against cancer cells. The compound has also been found to have low toxicity and minimal side effects in animal models. However, one of the limitations of using N-tert-butyl-2-(2-methoxy-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}phenoxy)acetamide in lab experiments is its relatively high cost and limited availability.

Future Directions

There are several future directions for research on N-tert-butyl-2-(2-methoxy-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}phenoxy)acetamide. One area of interest is the development of more efficient and cost-effective synthesis methods for the compound. Another area of research is the investigation of its potential applications in other fields, such as agriculture and environmental science. Furthermore, the compound's mechanism of action and its potential interactions with other drugs and compounds need to be further elucidated to fully understand its therapeutic potential. Finally, clinical trials need to be conducted to evaluate the safety and efficacy of N-tert-butyl-2-(2-methoxy-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}phenoxy)acetamide in humans.

Synthesis Methods

N-tert-butyl-2-(2-methoxy-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}phenoxy)acetamide can be synthesized using a multistep process that involves the reaction of 2-methoxy-4-(bromomethyl)phenol with tetrahydrofuran-2-ylmethylamine to form a key intermediate. This intermediate is then reacted with tert-butyl 2-bromoacetate to yield the final product, N-tert-butyl-2-(2-methoxy-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}phenoxy)acetamide. The synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

N-tert-butyl-2-(2-methoxy-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}phenoxy)acetamide has been studied extensively for its potential applications in medicinal chemistry, drug discovery, and biochemistry. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound has also been shown to possess anti-inflammatory, antioxidant, and antimicrobial properties.